Lithocholic acid-2,2,4,4-d4

• CAS No.: 83701-16-0
• Product Name: Lithocholic acid-2,2,4,4-d4
• Molecular Formula: C24H40O3
• Molecular Weight: 380.6 g/mol
• IUPAC Name: (4R)-4-[(3R,5R,8R,9S,10S,13R,14S,17R)-2,2,4,4-tetradeuterio-3-hydroxy-10,13-dimethyl-3,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• Standard InChI: InChI=1S/C24H40O3/c1-15(4-9-22(26)27)19-7-8-20-18-6-5-16-14-17(25)10-12-23(16,2)21(18)11-13-24(19,20)3/h15-21,25H,4-14H2,1-3H3,(H,26,27)/t15-,16-,17-,18+,19-,20+,21+,23+,24-/m1/s1/i10D2,14D2
• Standard InChIKey: SMEROWZSTRWXGI-POXZWENPSA-N
• Isomeric SMILES: [2H]C1(C[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CC[C@@H]2C([C@@H]1O)([2H])[2H])CC[C@@H]4[C@H](C)CCC(=O)O)C)C)[2H]
• SMILES: CC(CCC(=O)O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C
• Canonical SMILES: CC(CCC(=O)O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C
• Appearance: Assay:≥99% deuterated forms (d1-d4)A crystalline solid
• Description: Lithocholic acid-d4 is intended for use as an internal standard for the quantification of lithocholic acid (Item No. 20253
• Synonyms: (3α,5β)-3-Hydroxycholan-24-oic Acid-d4; 17β-(1-Methyl-3-carboxypropyl)etiocholan-_x000B_3α-ol-d4; 3-Hydroxycholan-24-oic Acid-d4; 3α-Hydroxy-5β-cholan-24-oate-d4; 3α-Hydroxy-5β-cholan-24-oic Acid-d4; 3α-Hydroxy-5β-cholanic Acid-d4; 3α-Hydroxy-5β-cholanoic
• PubChem Compound: 16217405
• Last Modified: Nov 11 2021